Cas no 27414-98-8 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-benzoyl-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-benzoyl-
• CAS No: 27414-98-8
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 1430056
• Update Time: 2024-08-15

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-benzoyl-

• Inchi： 1S/C13H9N3O2/c17-12(10-6-2-1-3-7-10)16-13(18)15-9-5-4-8-11(15)14-16/h1-9H
• InChI Key： IIAPCYYIKFXGKR-UHFFFAOYSA-N
• SMILES： C12=NN(C(=O)C3=CC=CC=C3)C(=O)N1C=CC=C2

Computed Properties

• Exact Mass: 239.06957

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 145 °C
• Boiling Point: 377.8±25.0 °C(Predicted)
• PSA: 52.98
• pka: -3.26±0.20(Predicted)